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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

solvent extraction of annatto pigments, primarily bixin and norbixin, from the seeds of Bixa

orellana. The objective is to offer a practical guide for maximizing pigment yield and purity for

applications in research, food technology, and pharmaceuticals.

Introduction to Annatto Pigments
Annatto is a natural colorant derived from the resinous outer coating of the seeds of the

tropical tree Bixa orellana. The principal pigments are the carotenoids bixin and its saponified

derivative, norbixin.[1] Bixin is the primary oil-soluble pigment, while norbixin is water-soluble.

[2][3] The choice of extraction solvent and method is critical as it directly influences the type of

pigment extracted, the overall yield, and the purity of the final product.

Overview of Extraction Techniques
Several methods are employed for extracting annatto pigments, each with distinct advantages

and yielding different product forms. The main commercial processes include:

Oil Extraction: This traditional method involves heating the seeds in edible vegetable oil to

extract bixin.[1][4] It is a straightforward technique suitable for oil-based food applications.
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Aqueous Alkali Extraction: This process uses dilute solutions of sodium or potassium

hydroxide to extract and hydrolyze bixin into the water-soluble salt of norbixin.[1]

Solvent Extraction: Utilizing organic solvents to extract bixin, this method can produce highly

concentrated and pure pigment extracts.[5] After extraction, the solvent is typically removed

by distillation.[6]

Data Presentation: Quantitative Comparison of
Extraction Methods
The selection of a suitable solvent is paramount for achieving high extraction yields. The

following tables summarize quantitative data from various studies, comparing the efficacy of

different solvents and extraction conditions.

Table 1: Comparison of Single Organic Solvents for Annatto Pigment Extraction

Solvent Extraction Method Pigment Yield (%) Reference

Chloroform Mechanical Abrasion 1.154 [5]

Dichloromethane Mechanical Abrasion 1.072 [5]

Methanol Mechanical Abrasion 0.931 [5]

Ethyl Acetate Mechanical Abrasion 0.492 [5]

Acetone Mechanical Abrasion Not Suitable [5]

Hexane Mechanical Abrasion Not Suitable [5]

Acetone Soxhlet 67.3 (Bixin Yield) [5]

Ethanol Soxhlet 17.28 (Bixin Yield) [7]

Table 2: Comparison of Solvent Combinations for Annatto Pigment Extraction
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Solvent
Combination

Extraction Method Pigment Yield (%) Reference

Chloroform &

Dichloromethane
Mechanical Abrasion 2.374 [5]

Ethanol & Chloroform

(75:25, v/v)
Not Specified Not Quantified [5]

Table 3: Comparison of Vegetable Oils for Annatto Pigment Extraction

Vegetable Oil Extraction Method Pigment Yield (%) Reference

Coconut Oil Mechanical Abrasion 2.897 [5]

Castor Oil Mechanical Abrasion 2.405 [5]

Refined Oil Mechanical Abrasion 1.737 [5]

Experimental Protocols
The following are detailed protocols for key annatto pigment extraction methods.

Protocol 1: Soxhlet Extraction using Acetone for High
Purity Bixin
This method is suitable for obtaining a high yield of bixin.

Materials and Equipment:

Annatto seeds

Acetone (analytical grade)

Soxhlet extraction apparatus (including round-bottom flask, extractor, and condenser)

Heating mantle

Rotary evaporator
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Grinder or mill

Filter paper

Procedure:

Seed Preparation: Grind the annatto seeds to a fine powder to increase the surface area for

extraction.

Soxhlet Setup:

Place the ground annatto seed powder into a thimble made of thick filter paper.

Position the thimble inside the main chamber of the Soxhlet extractor.

Fill a round-bottom flask with acetone to approximately two-thirds of its volume.

Assemble the Soxhlet apparatus with the flask at the bottom, the extractor in the middle,

and the condenser on top.

Extraction:

Heat the acetone in the round-bottom flask using a heating mantle. The acetone will

vaporize, travel up the distillation arm, and condense in the condenser.

The condensed acetone will drip into the thimble containing the annatto seed powder,

initiating the extraction.

Once the level of the liquid in the thimble chamber rises to the top of the siphon tube, the

entire contents of the chamber are siphoned back into the round-bottom flask.

Allow this cycle to repeat for a minimum of 120 minutes to ensure complete extraction.[8]

Solvent Recovery and Pigment Concentration:

After the extraction is complete, cool the apparatus.

Remove the thimble.
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The solution in the round-bottom flask now contains the extracted bixin.

Concentrate the extract by removing the acetone using a rotary evaporator.

Drying and Storage:

The resulting concentrated pigment can be further dried to obtain a powder.

Store the purified bixin in a cool, dark, and dry place to prevent degradation.

Protocol 2: Mechanical Abrasion with Vegetable Oil for
Oil-Soluble Annatto Extract
This protocol is a simpler method for producing an oil-based annatto extract.

Materials and Equipment:

Whole annatto seeds

Vegetable oil (e.g., coconut oil, soybean oil)

Beaker or flask

Heating plate with magnetic stirrer

Mechanical stirrer or agitator

Filtration system (e.g., cheesecloth or filter paper)

Procedure:

Pre-treatment (Optional but Recommended): To enhance extraction efficiency, the seeds can

be swelled by soaking in water for several hours prior to extraction.[4]

Extraction:

In a beaker, combine the annatto seeds and vegetable oil. A common ratio is 1:4 (seeds

to oil by weight).
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Heat the mixture to approximately 70-100°C while continuously stirring.[1][4] High

temperatures can lead to pigment degradation, so careful temperature control is

necessary.[5]

Continue the mechanical abrasion through stirring for at least 60 minutes.

Separation:

After extraction, separate the oil extract from the seeds by filtration through cheesecloth or

a coarse filter.

Storage:

Store the resulting oil-soluble annatto pigment suspension in a sealed, light-proof

container at a cool temperature.

Protocol 3: Aqueous Alkali Extraction for Water-Soluble
Norbixin
This method is used to produce water-soluble norbixin.

Materials and Equipment:

Whole annatto seeds

Dilute aqueous potassium hydroxide (KOH) or sodium hydroxide (NaOH) solution (e.g.,

0.1N)

Beaker or reaction vessel

Stirrer

Acid solution (e.g., dilute hydrochloric acid or sulfuric acid) for precipitation

Filtration apparatus (e.g., Buchner funnel with filter paper)

Drying oven
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Procedure:

Extraction:

Place the annatto seeds in the reaction vessel with the dilute alkali solution.

Stir the mixture at ambient or slightly elevated temperatures (e.g., 50°C) for a specified

duration, for instance, 120 minutes.[8] This process dislodges the pigment and saponifies

the bixin into the norbixin salt.

Pigment Precipitation:

Filter the mixture to remove the seeds, collecting the aqueous pigment solution.

Acidify the solution by slowly adding the acid while stirring until the norbixin precipitates

out.

Purification and Drying:

Collect the precipitated norbixin by filtration.

Wash the precipitate with water to remove any remaining salts.

Dry the purified norbixin powder in a drying oven at a low temperature.

Storage:

Store the dried norbixin powder in a sealed, light-proof container.

Visualization of Workflows
The following diagrams illustrate the experimental workflows for the described extraction

techniques.

Start: Annatto Seeds Seed Grinding Soxhlet Extraction
(Acetone)

Solvent Evaporation
(Rotary Evaporator) Drying End: High Purity Bixin

Click to download full resolution via product page
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Caption: Workflow for High Purity Bixin Extraction using Soxhlet.

Start: Annatto Seeds Mixing with
Vegetable Oil

Heating & Mechanical
Abrasion (70-100°C) Filtration End: Oil-Soluble Annatto Extract

Click to download full resolution via product page

Caption: Workflow for Oil-Soluble Annatto Pigment Extraction.
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Click to download full resolution via product page

Caption: Workflow for Water-Soluble Norbixin Extraction.

Conclusion
The choice of solvent and extraction technique significantly impacts the yield and type of

annatto pigment obtained. For high-purity, oil-soluble bixin, solvent extraction with acetone

using a Soxhlet apparatus is highly effective. For simpler, oil-based applications, mechanical

abrasion with vegetable oils provides a direct route. To obtain water-soluble norbixin, aqueous

alkali extraction followed by acid precipitation is the standard method. The protocols and data

presented herein provide a solid foundation for researchers to select and optimize an extraction

strategy that best suits their specific application, maximizing the yield of these valuable natural

pigments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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